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Compound of Interest

Compound Name: Jnj-dgat2-A

Cat. No.: B15574675 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Storage, and Disposal of the DGAT2 Inhibitor Jnj-dgat2-A.

This document provides crucial safety and logistical information for the handling of Jnj-dgat2-
A, a selective diacylglycerol acyltransferase 2 (DGAT2) inhibitor. Adherence to these guidelines

is essential to ensure a safe laboratory environment and maintain the integrity of the

compound.

Chemical and Physical Properties
A summary of the key quantitative data for Jnj-dgat2-A is presented below for easy reference.

Property Value Source

Molecular Weight 523.38 g/mol [1][2][3]

Formula C₂₄H₁₆BrFN₄O₂S [1][2][3]

CAS Number 1962931-71-0 [1][2][3][4]

IC₅₀ 140 nM [1][2][3]

Solubility

In DMSO: 3.33 mg/mL (6.36

mM) with ultrasonic and

warming to 60°CIn DMSO:

52.34 mg/mL (100 mM)

[1][2]
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Personal Protective Equipment (PPE)
When handling Jnj-dgat2-A, it is imperative to use appropriate personal protective equipment

to minimize exposure and ensure personal safety.

Equipment Specification

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber)

Eye Protection Safety glasses with side-shields or goggles

Skin and Body Protection Laboratory coat

Respiratory Protection

Use in a well-ventilated area. If dusts are

generated, a NIOSH-approved respirator is

recommended.

Handling and Storage Protocols
Proper handling and storage are critical to maintain the stability and efficacy of Jnj-dgat2-A.

Storage:

Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[3][4]

In solvent: Store at -80°C for up to 6 months or at -20°C for up to 1 month.[1][3][4]

Store in a sealed container, protected from moisture and light.[4]

Handling:

Avoid inhalation of dust and contact with skin and eyes.

Use in a chemical fume hood to minimize inhalation exposure.

Prepare stock solutions in appropriate solvents such as DMSO.[1][2] To enhance solubility,

the solution can be warmed to 37°C and sonicated.[1]

Spill and Disposal Procedures
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In the event of a spill or for routine disposal, follow these guidelines to ensure safety and

environmental compliance.

Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use absorbent material to contain the spill.

Collect: Carefully sweep or scoop up the spilled material and place it in a sealed container

for disposal.

Clean: Clean the spill area thoroughly with a suitable decontamination solution.

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the material to enter drains or waterways.

Experimental Workflow for Handling Jnj-dgat2-A
The following diagram outlines the standard workflow for handling Jnj-dgat2-A in a laboratory

setting.
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Caption: Standard laboratory workflow for handling Jnj-dgat2-A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. glpbio.com [glpbio.com]

2. JNJ DGAT2-A | Diacylglycerol O-Acyltransferase | Tocris Bioscience [tocris.com]

3. abmole.com [abmole.com]

4. JNJ-DGAT2-A | DGAT2 inhibitor | CAS# 1962931-71-0 | InvivoChem [invivochem.com]

To cite this document: BenchChem. [Essential Safety and Handling Protocols for Jnj-dgat2-
A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574675#personal-protective-equipment-for-
handling-jnj-dgat2-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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